Cas no 3795-40-2 (3-(3-Fluorophenyl)-3-methylbutanoic acid)

• Product Name: 3-(3-Fluorophenyl)-3-methylbutanoic acid
• CAS No: 3795-40-2
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• MDL: MFCD20650825
• CID: 5289612
• PubChem ID: 79006930
• Update Time: 2026-03-09

3-(3-Fluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorophenyl)-3-methylbutanoic acid
• Benzenepropanoic acid, 3-fluoro-β,β-dimethyl-

• MDL： MFCD20650825
• Inchi： 1S/C11H13FO2/c1-11(2,7-10(13)14)8-4-3-5-9(12)6-8/h3-6H,7H2,1-2H3,(H,13,14)
• InChI Key： WOMHQGGWKCCGGK-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C(CC(O)=O)(C)C)C=1

Computed Properties

• Exact Mass: 196.09
• Monoisotopic Mass: 196.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 284.2±15.0 °C at 760 mmHg
• Flash Point: 125.7±20.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(3-Fluorophenyl)-3-methylbutanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)